2-phenoxy-N-{2-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]phenyl}acetamide

Specification

• Molecular Formula: C20H15N3O3S
• Molecular Weight: 377.4 g/mol
• IUPAC Name: 2-phenoxy-N-[2-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)phenyl]acetamide
• Standard InChI: InChI=1S/C20H15N3O3S/c24-18(13-25-14-7-2-1-3-8-14)21-16-10-5-4-9-15(16)20-22-19(23-26-20)17-11-6-12-27-17/h1-12H,13H2,(H,21,24)
• Standard InChI Key: IMXWIVWNZGCJSQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC(=O)NC2=CC=CC=C2C3=NC(=NO3)C4=CC=CS4

Introduction

Chemical Identity and Structural Features

Molecular Architecture

The compound’s IUPAC name, 2-phenoxy-N-[2-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)phenyl]acetamide, reflects its intricate structure (Fig. 1). Key features include:

• A 1,2,4-oxadiazole ring at position 5, substituted with a thiophen-2-yl group.

• A phenylacetamide moiety linked to the oxadiazole via a methylene bridge.

• A phenoxy group attached to the acetamide nitrogen.

Table 1: Key Molecular Descriptors

Property	Value
Molecular Formula	$\text{C}_{20}\text{H}_{15}\text{N}_{3}\text{O}_{3}\text{S}$
Molecular Weight	377.4 g/mol
IUPAC Name	2-phenoxy-N-[2-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)phenyl]acetamide
Canonical SMILES	C1=CC=C(C=C1)OCC(=O)NC2=CC=CC=C2C3=NC(=NO3)C4=CC=CS4

The oxadiazole ring contributes to the compound’s planar geometry, enhancing its ability to engage in π-π stacking and hydrogen bonding with biological targets. The thiophene moiety introduces sulfur-based electronic effects, potentially influencing reactivity and binding affinity.

Spectroscopic Characterization

Structural validation relies on:

• Nuclear Magnetic Resonance (NMR): $^1\text{H}$ NMR spectra resolve proton environments, such as the thiophene’s aromatic protons (δ 6.8–7.4 ppm) and the acetamide’s NH signal (δ 8.2–8.5 ppm).

• Infrared (IR) Spectroscopy: Stretching vibrations for the amide C=O (1650–1680 cm$^{-1}$) and oxadiazole C=N (1600–1620 cm$^{-1}$) confirm functional groups.

• High-Performance Liquid Chromatography (HPLC): Purity assessments typically show >95% purity under optimized synthetic conditions.

Synthesis and Optimization

Synthetic Pathway

The synthesis follows a multi-step sequence (Fig. 2):

• Formation of 3-(Thiophen-2-yl)-1,2,4-oxadiazole-5-carbaldehyde: Thiophene-2-carboxamide reacts with hydroxylamine under basic conditions, followed by cyclization with chloroacetyl chloride.

• Coupling with 2-Aminophenylacetamide: The aldehyde intermediate undergoes reductive amination with 2-aminophenylacetamide in the presence of NaBH$_3$CN.

• Phenoxy Acetylation: The free amine is acylated with phenoxyacetyl chloride in dichloromethane.

Table 2: Critical Reaction Conditions

Step	Reagents/Conditions	Yield
1	NH$_2$OH·HCl, NaOH, EtOH, reflux	65%
2	NaBH$_3$CN, MeOH, 25°C	72%
3	Phenoxyacetyl chloride, DCM, 0°C→25°C	58%

Purification Challenges

• Byproduct Formation: Residual hydroxylamine derivatives may co-elute during column chromatography (silica gel, ethyl acetate/hexane).

• Crystallization: Ethanol/water mixtures yield needle-like crystals suitable for X-ray diffraction, though this remains unreported for the title compound.

Future Directions

Pharmacokinetic Studies

• Metabolic Stability: Cytochrome P450 interactions remain uncharacterized. In vitro liver microsome assays are needed to assess oxidation pathways.

• Bioavailability: The compound’s LogP (calculated: 3.1) suggests moderate absorption, but in vivo studies are essential.

Structural Analogues

Modifying the phenoxy group to fluorophenyl or methoxyphenyl moieties (as in PubChem CID 3236979) could enhance potency. Computational QSAR models may guide rational design.